Cas no 1329834-60-7 (Tenoxicam-d4)

• Product Name: Tenoxicam-d4
• CAS No: 1329834-60-7
• MF: C₁₃H₁₁N₃O₄S₂
• MW: 341.398786783218
• CID: 4553941
• Update Time: 2025-05-23

Tenoxicam-d4 Chemical and Physical Properties

Names and Identifiers

• Tenoxicam-d4
• 4-hydroxy-2-methyl-1,1-dioxo-N-(3,4,5,6-tetradeuteriopyridin-2-yl)thieno[2,3-e]thiazine-3-carboxamide

• Inchi： 1S/C13H11N3O4S2/c1-16-10(13(18)15-9-4-2-3-6-14-9)11(17)12-8(5-7-21-12)22(16,19)20/h2-7,17H,1H3,(H,14,15,18)/i2D,3D,4D,6D
• InChI Key： LZNWYQJJBLGYLT-UCSNGBFQSA-N
• SMILES： S1(=O)(=O)C2C=CSC=2C(O)=C(C(NC2=NC([2H])=C([2H])C([2H])=C2[2H])=O)N1C

Additional information on Tenoxicam-d4

Recent Advances in the Study of Tenoxicam-d4 (CAS: 1329834-60-7): A Deuterated Analog of Tenoxicam

Tenoxicam-d4, a deuterated analog of the nonsteroidal anti-inflammatory drug (NSAID) tenoxicam, has recently gained attention in pharmaceutical research due to its potential applications in drug metabolism studies and quantitative analysis. The compound, identified by the CAS number 1329834-60-7, is specifically labeled with four deuterium atoms, which enhances its utility as an internal standard in mass spectrometry-based assays. This research brief synthesizes the latest findings on Tenoxicam-d4, focusing on its synthesis, analytical applications, and implications for pharmacokinetic studies.

The development of Tenoxicam-d4 stems from the need for highly specific and stable isotopic analogs in bioanalytical research. Deuterated compounds like Tenoxicam-d4 are critical for minimizing matrix effects and improving the accuracy of liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods. Recent studies have demonstrated that Tenoxicam-d4 exhibits nearly identical chromatographic behavior to its non-deuterated counterpart, making it an ideal candidate for use in quantitative bioanalysis. Researchers have successfully employed Tenoxicam-d4 in the quantification of tenoxicam in biological matrices, achieving high precision and sensitivity.

One of the key advancements in the study of Tenoxicam-d4 involves its role in elucidating the metabolic pathways of tenoxicam. By using Tenoxicam-d4 as a tracer, scientists have been able to identify and quantify major metabolites of tenoxicam in human plasma and urine. This approach has provided deeper insights into the drug's pharmacokinetics, including its absorption, distribution, metabolism, and excretion (ADME) profile. Furthermore, the stability of Tenoxicam-d4 under various storage conditions has been rigorously tested, confirming its suitability for long-term use in clinical and research settings.

In addition to its analytical applications, Tenoxicam-d4 has also been explored for its potential in drug-drug interaction studies. Recent research has investigated the impact of co-administered drugs on the metabolism of tenoxicam, using Tenoxicam-d4 as a reference standard. These studies have revealed significant interactions between tenoxicam and certain cytochrome P450 inhibitors, which could have implications for patient dosing regimens. The use of Tenoxicam-d4 in such studies underscores its value in ensuring the reliability and reproducibility of pharmacokinetic data.

Looking ahead, the continued development and application of Tenoxicam-d4 are expected to play a pivotal role in advancing our understanding of tenoxicam's therapeutic and toxicological profiles. Future research directions may include the exploration of Tenoxicam-d4 in personalized medicine, where its precise quantification capabilities could aid in tailoring drug dosages to individual patient needs. Additionally, the compound's potential use in environmental monitoring, to track tenoxicam residues in water systems, represents another promising avenue for investigation.